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Compound of Interest

Compound Name: PD117588

Cat. No.: B1678592 Get Quote

A comprehensive comparative analysis of the antimicrobial activity of PD117588 versus the

widely-used fluoroquinolone antibiotic, ciprofloxacin, cannot be conducted at this time due to a

significant lack of available scientific data on PD117588. Extensive searches of scholarly

databases and scientific literature have yielded no information regarding the mechanism of

action, antimicrobial spectrum, or any experimental data for a compound designated as

PD117588.

Therefore, a direct comparison with ciprofloxacin, a well-characterized antibiotic, is not feasible.

This guide will proceed by detailing the known activity and mechanisms of ciprofloxacin as a

benchmark, highlighting the types of data that would be necessary to facilitate a future

comparison should information on PD117588 become available.

Ciprofloxacin: A Profile of a Broad-Spectrum
Antibiotic
Ciprofloxacin is a synthetic chemotherapeutic agent belonging to the fluoroquinolone class of

antibiotics. It is widely prescribed to treat a variety of bacterial infections.

Mechanism of Action
Ciprofloxacin's primary mode of action involves the inhibition of two essential bacterial

enzymes: DNA gyrase (a type II topoisomerase) and topoisomerase IV. These enzymes are

crucial for bacterial DNA replication, transcription, repair, and recombination.
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DNA Gyrase: This enzyme introduces negative supercoils into bacterial DNA, a process

necessary to relieve torsional strain and allow for the unwinding of the DNA double helix

during replication and transcription.

Topoisomerase IV: This enzyme is primarily involved in the separation of interlinked daughter

chromosomes following DNA replication.

By targeting both enzymes, ciprofloxacin effectively halts bacterial cell division and leads to

bacterial cell death.

Signaling Pathway of Ciprofloxacin's Action
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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